Cas no 31970-04-4 (Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate)

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate structure

31970-04-4 structure

Product Name:Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate

CAS No:31970-04-4

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD01863559

CID:53823

PubChem ID:24872878

Update Time:2025-04-18

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate
- Benzyl 3-pyrroline-1-carboxylate
- 2,5-Dihydropyrrole-1-carboxylic acid benzyl ester
- N-Carbobenzoxy-3-pyrroline
- 1-Cbz-2,5-dihydro-1H-pyrrole
- benzyl 2,5-dihydropyrrole-1-carboxylate
- N-Cbz-3-pyrroline
- benzyl 3,4-didehydropyrrolidine-1-carboxylate
- Benzyl 3-Pyrroline-1-Carboxylate 90
- N-Cbz-2,5-dihydropyrrole
- N-Benzyloxycarbonyl-3-pyrroline
- BP-12381
- Benzyl-3-pyrrolidine1-carboxylate
- SCHEMBL92054
- FS-3352
- C2872
- FT-0655594
- AC-28114
- N-(BENZYLOXYCARBONYL)-3-PYRROLINE
- DTXSID60349189
- 1-benzyloxycarbonyl-3-pyrroline
- ?BENZYL 3-PYRROLINE-1-CARBOXYLATE 90
- 2,5-Dihydro-pyrrole-1-carboxylic acid benzyl ester
- InChI=1/C12H13NO2/c14-12(13-8-4-5-9-13)15-10-11-6-2-1-3-7-11/h1-7H,8-10H
- Benzyl-3-pyrroline-1-carboxylate
- 3-Pyrroline-1-carboxylic acid benzyl ester
- XSKKIFJNZPNVGO-UHFFFAOYSA-N
- benzyl 2,5-dihydropyrrole-1-carboxylate;Benzyl 3-pyrroline-1-carboxylate
- MFCD01863559
- Benzyl-2,5-dihydro-1H-pyrrole-1-carboxylate
- 31970-04-4
- AKOS015919424
- SY021710
- BCP31023
- AMY6776
- EN300-115676
- Benzyl 3-pyrroline-1-carboxylate, 90%
- 1H-pyrrole-1-carboxylic acid, 2,5-dihydro-, phenylmethyl ester
- J-018580
- PB18547
- Benzyl 2H-pyrrole-1(5H)-carboxylate
- phenylmethyl 2,5-dihydro-1H-pyrrole-1-carboxylate
- CS-W002856
- AKOS025243427
- A821080
- DB-068559
- 2,5-Dihydropyrrole-1-Cbz
- MDL： MFCD01863559
- Inchi： 1S/C12H13NO2/c14-12(13-8-4-5-9-13)15-10-11-6-2-1-3-7-11/h1-7H,8-10H2
- InChI Key： XSKKIFJNZPNVGO-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CC=CC1)=O

Computed Properties

Exact Mass: 203.09500
Monoisotopic Mass: 203.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9

Experimental Properties

Color/Form: Colorless to Yellow Liquid
Density: 1.132 g/mL at 25 °C(lit.)
Melting Point: No data available
Boiling Point: 126°C/0.32mmHg(lit.)
Flash Point: >230 °F
Refractive Index: n20/D 1.544(lit.)
PSA: 29.54000
LogP: 2.13290
Solubility: Not determined

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Inert atmosphere,2-8°C
Safety Term：S26;S36

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	51080-5/G	1-CBZ-2,5-DIHYDRO-1H-PYRROLE	31970-04-4	97%	5g	$33	2023-09-17
AstaTech	51080-25/G	1-CBZ-2,5-DIHYDRO-1H-PYRROLE	31970-04-4	97%	25g	$90	2023-09-17
AstaTech	51080-100/G	1-CBZ-2,5-DIHYDRO-1H-PYRROLE	31970-04-4	97%	100g	$310	2023-09-17
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB04177-1g	Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate	31970-04-4	97%	1g	54.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB04177-5g	Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate	31970-04-4	97%	5g	155.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB04177-10g	Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate	31970-04-4	97%	10g	311.00	2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB04177-25g	Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate	31970-04-4	97%	25g	555.00	2021-07-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B123173-1g	Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate	31970-04-4	90%	1g	¥68.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B123173-25g	Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate	31970-04-4	90%	25g	¥824.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B123173-5g	Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate	31970-04-4	90%	5g	¥307.90	2023-09-04

Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:31970-04-4)Benzyl 2,5-dihydro-1H-pyrrole-1-carboxylate

Order Number:A821080

Stock Status:in Stock

Quantity:500g/100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):602.0/172.0

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